Cas no 76103-68-9 (2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone)

2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone structure
76103-68-9 structure
Product Name:2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone
CAS No:76103-68-9
MF:C11H15NOS
MW:209.307901620865
CID:1781223
PubChem ID:53440
Update Time:2025-04-21

2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone
    • 2-(1-methylpyrrolidin-2-yl)-1-thiophen-2-ylethanone
    • 2-(1-Methyl-2-pyrrolidinyl)-1-(2-thienyl)ethanone
    • BRN 6056753
    • 2-(1-Methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethan-1-one
    • 76103-68-9
    • DTXSID60997467
    • ETHANONE, 2-(1-METHYL-2-PYRROLIDINYL)-1-(2-THIENYL)-
    • Inchi: 1S/C11H15NOS/c1-12-6-2-4-9(12)8-10(13)11-5-3-7-14-11/h3,5,7,9H,2,4,6,8H2,1H3
    • InChI Key: HBZZDRWGYYYGLY-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CC1CCCN1C)=O

Computed Properties

  • Exact Mass: 209.08755
  • Monoisotopic Mass: 209.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.6Ų

Experimental Properties

  • PSA: 20.31

2-(1-methylpyrrolidin-2-yl)-1-(thiophen-2-yl)ethanone Related Literature

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